molecular formula C23H20N2O6 B2717827 3,4,5-trimethoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide CAS No. 922108-41-6

3,4,5-trimethoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

Cat. No. B2717827
CAS RN: 922108-41-6
M. Wt: 420.421
InChI Key: TZSCQFUALLEWHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4,5-trimethoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide, also known as TBOA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. TBOA is a potent inhibitor of glutamate transporters, which are responsible for the uptake of the neurotransmitter glutamate in the brain. In

Scientific Research Applications

Antibacterial and Anticancer Applications

Novel benzoxepine-1,2,3-triazole hybrids, which share structural motifs with the specified compound, have been synthesized and evaluated for their potential as antibacterial and anticancer agents. These compounds have shown effective antibacterial properties against strains of both Gram-positive and Gram-negative bacteria, with a particular efficacy noted against Gram-negative species such as Escherichia coli. Furthermore, they have exhibited cytotoxic activity against lung and colon cancer cell lines, indicating their potential in anticancer applications (Kuntala et al., 2015).

Anticancer Evaluation

A series of substituted benzamides, closely related in structure to the compound , have been synthesized and tested for their anticancer activity against a variety of cancer cell lines, including breast, lung, colon, and ovarian cancer. These studies have revealed that some derivatives exhibit moderate to excellent anticancer activity, in some cases surpassing the efficacy of the reference drug etoposide, thereby highlighting their potential as novel anticancer agents (Ravinaik et al., 2021).

Antimicrobial Activity

Research into benzimidazole, benzoxazole, and benzothiazole derivatives, which are structurally similar to the specified compound, has shown promising broad-spectrum antimicrobial activity against bacterial and fungal strains. This indicates their potential utility in developing new antimicrobial agents capable of combating a range of pathogenic microorganisms (Padalkar et al., 2014).

Chemical Synthesis and Characterization

The compound's related chemical class has been explored for its role in the synthesis of novel chemical entities, demonstrating the versatility and utility of these structures in organic chemistry. For example, the synthesis of tetrahydrobenzofurans through oxidative cyclization processes represents a novel approach to creating structurally complex and biologically relevant molecules. This underscores the significant potential of such compounds in facilitating the development of new materials and drugs with enhanced properties (Levai et al., 2002).

properties

IUPAC Name

3,4,5-trimethoxy-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20N2O6/c1-28-19-10-13(11-20(29-2)21(19)30-3)22(26)24-14-8-9-17-15(12-14)23(27)25-16-6-4-5-7-18(16)31-17/h4-12H,1-3H3,(H,24,26)(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TZSCQFUALLEWHF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20N2O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

420.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.